Diphenhydramine N-β-D-Glucuronide
Diphenhydramine N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
137908-78-2
VCID:
VC0119744
InChI:
InChI=1S/C23H29NO7/c1-24(2,22-19(27)17(25)18(26)21(31-22)23(28)29)13-14-30-20(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17-22,25-27H,13-14H2,1-2H3/t17-,18-,19+,21-,22+/m0/s1
SMILES:
C[N+](C)(CCOC(C1=CC=CC=C1)C2=CC=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O
Molecular Formula:
C₂₃H₂₉NO₇
Molecular Weight:
431.5 g/mol
Diphenhydramine N-β-D-Glucuronide
CAS No.: 137908-78-2
Reference Standards
VCID: VC0119744
Molecular Formula: C₂₃H₂₉NO₇
Molecular Weight: 431.5 g/mol
| CAS No. | 137908-78-2 |
|---|---|
| Product Name | Diphenhydramine N-β-D-Glucuronide |
| Molecular Formula | C₂₃H₂₉NO₇ |
| Molecular Weight | 431.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[2-benzhydryloxyethyl(dimethyl)azaniumyl]-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C23H29NO7/c1-24(2,22-19(27)17(25)18(26)21(31-22)23(28)29)13-14-30-20(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17-22,25-27H,13-14H2,1-2H3/t17-,18-,19+,21-,22+/m0/s1 |
| Standard InChIKey | OAIGZXXQYIJBLR-WJJPVSRMSA-N |
| Isomeric SMILES | C[N+](C)(CCOC(C1=CC=CC=C1)C2=CC=CC=C2)[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)[O-])O)O)O |
| SMILES | C[N+](C)(CCOC(C1=CC=CC=C1)C2=CC=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O |
| Canonical SMILES | C[N+](C)(CCOC(C1=CC=CC=C1)C2=CC=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O |
| Synonyms | 2-(Diphenylmethoxy)-N-β-D-glucopyranuronosyl-N,N-dimethylethanaminium Inner Salt; |
| PubChem Compound | 178420 |
| Last Modified | Nov 11 2021 |
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